Cas no 2097073-13-5 ((R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride)

• Product Name: (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride
• CAS No: 2097073-13-5
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• MDL: MFCD12756864
• CID: 4775149
• Update Time: 2026-02-26

(R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride
• SB35341
• (R)-3,3,3-trifluoro-1-phenylpropan-1-amine hydrochloride

• MDL： MFCD12756864
• Inchi： 1S/C9H10F3N.ClH/c10-9(11,12)6-8(13)7-4-2-1-3-5-7;/h1-5,8H,6,13H2;1H/t8-;/m1./s1
• InChI Key： KRXZIGGEBOQRKO-DDWIOCJRSA-N
• SMILES： Cl.FC(C[C@H](C1C=CC=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 26

Additional information on (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride

Research Brief on (R)-3,3,3-Trifluoro-1-phenyl-propylamine Hydrochloride (CAS: 2097073-13-5)

The compound (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride (CAS: 2097073-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activity, and potential clinical applications.

Recent studies have highlighted the role of (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride as a chiral building block in the synthesis of bioactive molecules. Its trifluoromethyl group and phenyl ring contribute to enhanced metabolic stability and binding affinity, making it a valuable intermediate in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel enzyme inhibitors targeting neurodegenerative diseases.

In terms of pharmacological activity, (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride has shown promise as a modulator of neurotransmitter systems. Preclinical studies indicate its potential efficacy in treating mood disorders, with selective action on serotonin and dopamine receptors. Researchers have also explored its application in PET imaging, leveraging its fluorine atoms for radiolabeling and tracking in vivo distribution.

The synthesis of (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride has been optimized in recent years, with advancements in asymmetric catalysis and green chemistry approaches. A 2022 patent application (WO2022156789) details a scalable, enantioselective route to this compound, reducing the need for hazardous reagents and improving overall yield. These developments are critical for its industrial-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the clinical translation of (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride. Current research is addressing its pharmacokinetic profile, toxicity, and formulation stability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with particular focus on its potential in CNS disorders and oncology.

In conclusion, (R)-3,3,3-Trifluoro-1-phenyl-propylamine hydrochloride represents a versatile and pharmacologically interesting compound with multiple applications in drug discovery and development. Continued research into its mechanism of action and therapeutic potential is warranted, particularly in light of recent structural modifications that have enhanced its bioavailability and target selectivity.